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Compound of Interest

Compound Name: Icmt-IN-53

Cat. No.: B12382599 Get Quote

Essential Safety and Handling Guide for Icmt-IN-
53
Disclaimer: No specific Safety Data Sheet (SDS) for Icmt-IN-53 (CAS No. 1443253-17-5) was

found in the public domain. The following guidance is based on general best practices for

handling potent, powdered research chemicals and enzyme inhibitors. Researchers must

conduct a thorough risk assessment before handling this compound and consult with their

institution's Environmental Health and Safety (EHS) department.

Icmt-IN-53 is an isoprenylcysteine carboxyl methyltransferase (ICMT) inhibitor, a potent

compound intended for laboratory research.[1][2][3][4][5][6] Due to its nature as a potent

enzyme inhibitor, it should be handled with extreme care to avoid exposure.[7]

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted to determine the specific PPE

required for handling Icmt-IN-53.[2][4] The following table summarizes the recommended PPE

for various laboratory activities involving this compound.
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Activity Body Protection Hand Protection
Eye/Face

Protection

Respiratory

Protection

Weighing and

preparing

solutions

Full-coverage lab

coat (Nomex® or

similar fire-

resistant material

recommended if

working with

flammable

solvents)[3][5]

Double-gloving

with nitrile

gloves[1]

ANSI Z87.1

compliant safety

glasses with side

shields or

chemical splash

goggles[3][5]

A NIOSH-

approved

respirator (e.g.,

N95 or higher) is

recommended,

especially when

handling the

powder form to

prevent

inhalation.

Handling

solutions

Full-coverage lab

coat[2]
Nitrile gloves[2]

Safety glasses

with side shields

or chemical

splash

goggles[2][5]

Work in a

certified chemical

fume hood.

Cleaning and

decontamination

Full-coverage lab

coat

Heavy-duty nitrile

or neoprene

gloves

Chemical splash

goggles and a

face shield if

there is a splash

hazard[2]

Work in a well-

ventilated area or

a chemical fume

hood.

Handling and Storage Procedures
Storage:

Store Icmt-IN-53 as a powder at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

In solvent, store at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Keep the container tightly sealed in a dry, cool, and well-ventilated place.[8]

Handling:
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Engineering Controls: All work with powdered Icmt-IN-53 and its solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Avoidance of Contamination: Do not eat, drink, or smoke in areas where Icmt-IN-53 is

handled. Wash hands thoroughly after handling.[8]

Spill Management: In case of a spill, decontaminate the area using an appropriate method

as determined by your institution's EHS guidelines. For powdered spills, avoid raising dust.

Disposal Plan
All waste containing Icmt-IN-53 must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[9][10][11]

Waste Type Disposal Procedure

Solid Waste (unused powder, contaminated

consumables)

Collect in a clearly labeled, sealed container for

hazardous waste.

Liquid Waste (solutions, solvent rinses)

Collect in a clearly labeled, sealed, and

compatible container for hazardous chemical

waste. Do not mix with other waste streams

unless explicitly permitted by your institution's

EHS department.

Contaminated Sharps
Dispose of in a designated sharps container for

hazardous waste.

Experimental Protocols: Solubility Information
Icmt-IN-53 may be dissolved in DMSO.[1] For in vivo applications, common formulations to

improve solubility include:

Formulation 1: 10% DMSO, 5% Tween 80, 85% Saline

Formulation 2: 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline[1]

Visualized Workflow for Safe Handling
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Safe Handling Workflow for Icmt-IN-53

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Fume Hood

Weigh Powder in Hood

Prepare Solution in Hood

Conduct Experiment

Decontaminate Surfaces

Dispose of Hazardous Waste

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Icmt-IN-53 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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